Cas no 1820703-07-8 (methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate)

• Product Name: methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate
• CAS No: 1820703-07-8
• CID: 4620672
• PubChem ID: 119056804
• Update Time: 2025-10-29

methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate

Additional information on methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate

Introduction to Methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate (CAS No. 1820703-07-8)

Methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate, a compound with the chemical identifier CAS No. 1820703-07-8, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a cyclopropane ring and a chlorosulfonyl substituent makes it a versatile intermediate for synthetic chemists exploring innovative molecular architectures.

The cyclopropane moiety in methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate is particularly noteworthy, as it introduces rigidity to the molecular structure, which can influence the compound's biological activity. Cyclopropanes are known for their strained three-membered ring, which often enhances reactivity and binding affinity in biological systems. This feature has been exploited in various drug discovery campaigns, where cyclopropane-containing compounds exhibit promising pharmacological properties.

Furthermore, the chlorosulfonyl group attached to the methyl-substituted cyclopropane ring adds another layer of complexity to this molecule. The chlorosulfonyl moiety is a well-known pharmacophore that can participate in various chemical transformations, including nucleophilic substitution reactions, which are crucial for further derivatization and functionalization. This makes methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate an invaluable building block for medicinal chemists aiming to design and synthesize new compounds with tailored biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds with novel scaffolds, such as those containing cyclopropane rings, are often more likely to exhibit unique pharmacological profiles compared to traditional drug candidates. The synthesis and characterization of methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate have contributed significantly to this growing library of structurally diverse molecules.

In addition to its synthetic utility, methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate has shown potential in preclinical studies as a precursor for biologically active compounds. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The cyclopropane ring's ability to modulate electronic properties and steric interactions has been leveraged to enhance binding affinity to target enzymes and receptors.

The chlorosulfonyl group also plays a critical role in these biological activities. Sulfonyl groups are known for their ability to engage in hydrogen bonding interactions, which can be crucial for the efficacy of many drugs. By incorporating a chlorosulfonyl moiety into a cyclopropane-based scaffold, researchers have created molecules that can potentially interact with biological targets in unique ways.

The synthesis of methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the cyclopropane ring followed by functionalization with the chlorosulfonyl group. These synthetic strategies have been optimized over recent years, leading to more efficient and scalable methods for producing this valuable intermediate.

The growing interest in cyclopropane-containing compounds has also spurred advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the biological activity of molecules like methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate before they are synthesized and tested experimentally. Such predictive capabilities have significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their theoretical properties.

In conclusion, methyl 1-[(chlorosulfonyl)methyl]cyclopropane-1-carboxylate (CAS No. 1820703-07-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring and chlorosulfonyl substituent, make it an attractive intermediate for synthesizing novel therapeutic agents. The compound's synthetic utility and promising biological activities underscore its importance as a building block for future drug development efforts.